Cas no 1805535-05-0 (Methyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-6-carboxylate)

• Product Name: Methyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-6-carboxylate
• CAS No: 1805535-05-0
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 4884049
• Update Time: 2025-06-14

Methyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-6-carboxylate

• Inchi： 1S/C9H8F3NO2/c1-4-7(10)5(8(11)12)3-6(13-4)9(14)15-2/h3,8H,1-2H3
• InChI Key： JUZMBCTTWBQRCW-UHFFFAOYSA-N
• SMILES： FC1C(C)=NC(C(=O)OC)=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-6-carboxylate

Exploring Methyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-6-carboxylate (CAS No. 1805535-05-0): Properties, Applications, and Innovations

In the realm of specialty chemicals, Methyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-6-carboxylate (CAS No. 1805535-05-0) has garnered significant attention for its unique structural features and versatile applications. This compound, characterized by its difluoromethyl and fluoro substituents, is a key intermediate in pharmaceutical and agrochemical synthesis. Its molecular formula, C₉H₈F₃NO₂, highlights its potential for fine-tuning bioactive molecules, making it a subject of interest for researchers exploring fluorinated pyridine derivatives.

The growing demand for fluorinated compounds in drug discovery and crop protection aligns with the rising popularity of Methyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-6-carboxylate. Searches for terms like "fluorinated pyridine applications" and "CAS 1805535-05-0 uses" reflect industry curiosity. This compound’s stability and reactivity under mild conditions make it ideal for constructing complex molecules, addressing trends such as sustainable chemistry and green synthesis.

From a synthetic perspective, the difluoromethyl group in this compound enhances metabolic stability, a critical factor in pharmaceutical intermediates. Recent studies emphasize its role in developing kinase inhibitors and herbicide precursors, answering frequent queries like "how to synthesize fluorinated pyridines". Its methyl carboxylate moiety further enables facile derivatization, catering to modular drug design strategies.

Environmental and regulatory considerations are also pivotal. As industries shift toward eco-friendly fluorination methods, Methyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-6-carboxylate stands out due to its efficient synthesis pathways and minimal waste generation. This aligns with searches for "green fluorination techniques 2024", underscoring its relevance in modern chemical innovation.

In conclusion, CAS 1805535-05-0 exemplifies the intersection of structural ingenuity and practical utility. Whether in agrochemical formulations or drug discovery pipelines, its multifaceted applications continue to inspire advancements. For researchers and manufacturers alike, this compound represents a cornerstone in the evolution of fluorine chemistry.